Cas no 126931-29-1 (4-(t-Butyldimethylsilyloxy)cyclohexanol)

• Product Name: 4-(t-Butyldimethylsilyloxy)cyclohexanol
• CAS No: 126931-29-1
• MF: C₁₂H₂₆O₂Si
• MW: 230.419145107269
• MDL: MFCD13190776
• CID: 1036661
• Update Time: 2025-08-03

4-(t-Butyldimethylsilyloxy)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 4-((tert-Butyldimethylsilyl)oxy)cyclohexanol
• 4-(tert-Butyl-dimethylsilanyloxy)cyclohexanol
• 4-(TERT-BUTYL-DIMETHYL-SILANYLOXY)-CYCLOHEXANOL
• 4-[tert-butyl(dimethyl)silyl]oxycyclohexan-1-ol
• 4-(tert-butyldimethylsilanyloxy)cyclohexanol
• 4-(tert-butyldimethylsilyloxy)-
• 4-(tert-butyldimethylsilyloxy)cyclohexanol
• 4-{[tert-butyl(dimethyl)silyl]oxy}cyclohexanol
• ACMC-20bc7z
• Cyclohexanol, 4-[(tert-butyldimethylsilyl)oxy]-
• Cyclohexanol, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
• PubChem20284
• SureCN277966
• SureCN277967
• SureCN278515
• 4-(t-Butyldimethylsilyloxy)cyclohexanol

• MDL： MFCD13190776
• Inchi： 1S/C12H26O2Si/c1-12(2,3)15(4,5)14-11-8-6-10(13)7-9-11/h10-11,13H,6-9H2,1-5H3
• InChI Key： XGCCUZRKNCUVJK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1CCC(CC1)O

Computed Properties

• Exact Mass: 230.17000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 29.46000
• LogP: 3.31170

Additional information on 4-(t-Butyldimethylsilyloxy)cyclohexanol

4-(t-Butyldimethylsilyloxy)cyclohexanol (CAS No. 126931-29-1): A Versatile Protecting Group Reagent in Organic Synthesis

4-(t-Butyldimethylsilyloxy)cyclohexanol (CAS No. 126931-29-1) is an important organosilicon compound widely used as a hydroxyl protecting group reagent in modern organic synthesis. This TBS-protected cyclohexanol derivative has gained significant attention in pharmaceutical research and fine chemical production due to its excellent stability and selective deprotection characteristics.

The molecular structure features a cyclohexanol moiety protected by a tert-butyldimethylsilyl (TBS) group, making it particularly valuable for multi-step synthetic routes. Chemists frequently search for "TBS protection of alcohols" or "126931-29-1 applications" when designing complex molecular architectures, especially in steroid synthesis and natural product chemistry.

Recent trends in green chemistry have highlighted the importance of 4-(t-butyldimethylsilyloxy)cyclohexanol as it enables more efficient synthetic pathways with reduced byproducts. Many researchers are investigating "environmentally friendly protecting groups" and "CAS 126931-29-1 sustainability" in relation to this compound's applications.

The physical properties of 4-(TBDMS-oxy)cyclohexanol include good solubility in common organic solvents like dichloromethane and THF, while remaining stable under various reaction conditions. Its protecting group characteristics make it ideal for "orthogonal protection strategies" - a frequently searched term in synthetic organic chemistry discussions.

In pharmaceutical applications, this silicon-containing cyclohexanol derivative plays crucial roles in the synthesis of various drug intermediates. The growing interest in "126931-29-1 in drug discovery" reflects its importance in developing new therapeutic agents, particularly in central nervous system drugs and anti-inflammatory compounds.

The market demand for 4-(t-butyldimethylsilyloxy)cyclohexanol has steadily increased due to expanding applications in asymmetric synthesis and chiral chemistry. Many manufacturers are optimizing production processes to meet the needs of researchers looking for "high purity TBS-protected reagents" and "CAS 126931-29-1 suppliers".

From a safety perspective, proper handling of 4-(TBDMS-oxy)cyclohexanol requires standard laboratory precautions. While not classified as hazardous, researchers often search for "126931-29-1 safety data" and "TBS-protected alcohol storage" to ensure proper laboratory practices.

The compound's stereochemical properties make it particularly valuable in diastereoselective synthesis, addressing current research interests in "chiral auxiliary applications" and "stereocontrolled reactions". Its ability to influence molecular conformation has led to novel applications in material science and liquid crystal development.

Recent publications have highlighted innovative uses of 4-(t-butyldimethylsilyloxy)cyclohexanol in click chemistry and bioconjugation techniques, responding to growing searches for "CAS 126931-29-1 in bioconjugation" and "TBS protecting groups in biomolecule synthesis".

Quality control of 4-(TBDMS-oxy)cyclohexanol typically involves HPLC analysis and spectroscopic characterization, with researchers frequently inquiring about "126931-29-1 purity standards" and "TBS-protected compound analysis". The compound's stability makes it suitable for long-term storage in research settings.

In conclusion, 4-(t-butyldimethylsilyloxy)cyclohexanol (CAS No. 126931-29-1) remains an essential tool in modern synthetic chemistry, with expanding applications across multiple scientific disciplines. Its combination of protective group stability and versatile reactivity continues to make it a focus of research and industrial applications in organic synthesis and pharmaceutical development.